Cas no 62581-22-0 (Piperidinium, 4-carboxy-1,1-dimethyl-, chloride)

Piperidinium, 4-carboxy-1,1-dimethyl-, chloride structure
62581-22-0 structure
Product Name:Piperidinium, 4-carboxy-1,1-dimethyl-, chloride
CAS No:62581-22-0
MF:C8H16ClNO2
MW:193.671141624451
CID:439393
PubChem ID:71385007
Update Time:2025-04-19

Piperidinium, 4-carboxy-1,1-dimethyl-, chloride Chemical and Physical Properties

Names and Identifiers

    • Piperidinium, 4-carboxy-1,1-dimethyl-, chloride
    • 1,1-dimethylpiperidin-1-ium-4-carboxylic acid,chloride
    • 62581-22-0
    • 4-Carboxy-1,1-dimethylpiperidin-1-ium chloride
    • DTXSID00807253
    • Inchi: 1S/C8H15NO2.ClH/c1-9(2)5-3-7(4-6-9)8(10)11;/h7H,3-6H2,1-2H3;1H
    • InChI Key: LWVOWEINBAFQJP-UHFFFAOYSA-N
    • SMILES: [Cl-].OC(C1CC[N+](C)(C)CC1)=O

Computed Properties

  • Exact Mass: 176.9618
  • Monoisotopic Mass: 193.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 36.97

Piperidinium, 4-carboxy-1,1-dimethyl-, chloride Related Literature

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